Cas no 2377607-89-9 (4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid)

• Product Name: 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid
• CAS No: 2377607-89-9
• MF: C₆H₉BN₂O₃S
• MW: 200.023259878159
• CID: 5213808
• Update Time: 2025-06-29

4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid

• Inchi： 1S/C6H9BN2O3S/c1-12-5-4(7(10)11)3-8-6(9-5)13-2/h3,10-11H,1-2H3
• InChI Key： CNITUHWYVVJCSE-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(B(O)O)C(OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid

Comprehensive Guide to 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid (CAS No. 2377607-89-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid (CAS No. 2377607-89-9) has emerged as a critical building block for synthesizing complex molecules. This boronic acid derivative is widely recognized for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. Researchers and industry professionals are increasingly searching for high-purity boronic acid compounds to advance their projects, making this compound a focal point of interest.

The molecular structure of 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid features a pyrimidine core substituted with methoxy and methylthio groups, along with a boronic acid moiety at the 5-position. This unique arrangement enhances its reactivity in palladium-catalyzed reactions, a topic frequently queried in academic forums and search engines. Recent trends show growing demand for custom boron reagents, driven by advancements in targeted drug delivery and bioconjugation techniques.

One of the most searched questions related to this compound is: "How to optimize Suzuki coupling yields with 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid?". Studies suggest that careful control of reaction conditions—such as solvent choice (e.g., THF or DMF), base selection (K₂CO₃ or CsF), and catalyst systems (Pd(PPh₃)₄)—can significantly improve efficiency. These insights align with the broader industry shift toward green chemistry and atom-economical processes.

Beyond synthetic applications, CAS 2377607-89-9 is gaining attention in agrochemical research and OLED material development. Its ability to form stable heterocyclic frameworks makes it valuable for designing fluorescent probes and electronic materials. A 2023 market analysis highlighted a 12% annual growth in the boronic acid derivatives market, underscoring its commercial relevance. Users often search for "suppliers of 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid" or "stability under ambient conditions", reflecting practical concerns in procurement and storage.

Quality control is another hot topic surrounding this compound. Analytical techniques like HPLC purity testing and NMR characterization are essential to ensure batch-to-batch consistency—a requirement emphasized in recent FDA guidelines for pharmaceutical intermediates. The compound’s melting point (typically 180–185°C) and solubility profile (soluble in polar aprotic solvents) are frequently documented in technical datasheets to guide experimental design.

In conclusion, 4-Methoxy-2-(methylthio)pyrimidin-5-ylboronic acid represents a nexus of innovation across multiple disciplines. Its role in accelerating high-throughput screening and fragment-based drug design answers the growing demand for efficient synthetic tools. As search queries evolve toward "scalable synthesis methods" and "structure-activity relationships of pyrimidine boronic acids", this compound will undoubtedly remain at the forefront of cutting-edge research.